3-(4-Methylphenyl)-3-phenylpropanoic acid

• IUPAC Name: 3-(4-methylphenyl)-3-phenylpropanoic acid
• InChI: InChI=1S/C16H16O2/c1-12-7-9-14(10-8-12)15(11-16(17)18)13-5-3-2-4-6-13/h2-10,15H,11H2,1H3,(H,17,18)
• InChI Key: VFSKJOKMOSONNS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(CC(=O)O)C2=CC=CC=C2
• Molecular Formula: C16H16O2
• DSSTOX Substance ID: DTXSID90407827
• Molecular Weight: 240.30 g/mol
• CAS RN: 4073-42-1

Description

3-(4-Methylphenyl)-3-phenylpropanoic acid is a compound that can be associated with the class of organic compounds known as phenylpropanoic acids. These are compounds containing a phenylpropanoic acid moiety, which consists of a benzene ring connected to a propanoic acid. This particular compound has a 4-methylphenyl group as one of its substituents, indicating the presence of a methyl group on the fourth carbon of the benzene ring.

Synthesis Analysis

The synthesis of related phenylpropanoic acid derivatives can involve various methods, including multi-component reactions as described in the synthesis of 3-(5-amino-3-methyl-1H-pyrazol-4-yl)-3-arylpropanoic acid derivatives using a one-pot, four-component condensation . Another method includes the improvement of synthesis through condensation, hydrolysis, and decarboxylation reactions, which could potentially be applied to the synthesis of 3-(4-Methylphenyl)-3-phenylpropanoic acid .

Molecular Structure Analysis

The molecular structure of phenylpropanoic acid derivatives can be characterized by spectroscopic methods such as FT-IR and FT-NMR, as demonstrated in the study of 3,5-bis(4-methoxyphenyl)-4,5-dihydro-1H-pyrazole-1-carbothioic O-acid . These techniques can provide information on the functional groups present and the overall molecular conformation.

Chemical Reactions Analysis

Phenylpropanoic acids can undergo various chemical reactions. For instance, the photochemistry of substituted 1-naphthylmethyl esters of phenylacetic and 3-phenylpropanoic acid involves the formation of radical pairs and ion pairs, leading to different reaction products . Additionally, the one-electron oxidation of related compounds can lead to radical cations and influence side-chain fragmentation reactivity .

Physical and Chemical Properties Analysis

The physical and chemical properties of phenylpropanoic acids can be influenced by their molecular structure. For example, the presence of substituents can affect the compound's acidity, solubility, and complexation behavior, as seen in the complexation study of various phenylpropanoic acids with cyclodextrin derivatives . The stability of the compound under different conditions can also be deduced from studies on related compounds, such as the mass spectral fragmentation patterns observed for isopropylthio/phenylthiosuccinic acid esters .

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis and Resolution : 3-Hydroxy-2-methylene-3-phenylpropanoic acid, closely related to 3-(4-Methylphenyl)-3-phenylpropanoic acid, has been synthesized and resolved. This process involved using (−)(R,R)-2-Amino-1-(4-nitrophenyl)propan-1,3-diol for resolution and determining the absolute configuration through specific rotations and X-ray crystallography (Drewes et al., 1992).

• Cross-Coupling in Chemical Synthesis : A study on meta-C–H arylation and methylation of 3-phenylpropanoic acid, a compound structurally related to 3-(4-Methylphenyl)-3-phenylpropanoic acid, used an easily removable nitrile template. This approach was crucial for the cross-coupling of C–H bonds with organoborons (Wan et al., 2013).

Biological and Biochemical Applications

• Phenylpropanoic Acids in Microbiology : The artificial biosynthesis of phenylpropanoic acids, including 3-phenylpropanoic acid, in Escherichia coli was explored for potential applications in health care and nutrition. This method used synthetic biology and metabolic engineering to produce these compounds from simple carbon sources (Kang et al., 2012).

Applications in Physical Chemistry

• Kinetics and Mechanism in Thermal Processes : A study on the kinetics and mechanism of the thermal gas-phase elimination of β-substituted carboxylic acids, including 3-phenylpropanoic acid, focused on the elimination products and their pathways. This research is significant for understanding the thermal stability and decomposition mechanisms of similar compounds (Al-Awadi et al., 2005).

Applications in Organic Chemistry

• Host-Guest Complexation Studies : The complexation of benzoic, 4-methylbenzoic, and 2-phenylpropanoic acids (similar to 3-(4-Methylphenyl)-3-phenylpropanoic acid) by β-cyclodextrins was studied. This research provides insights into the interaction mechanisms and stability of complexes formed between cyclodextrins and aromatic carboxylic acids (Kean et al., 1999).

Mechanism of Action

Target of Action

This compound is a complex organic molecule, and its specific interactions with biological targets may be diverse and multifaceted .

Mode of Action

Similar compounds have been known to interact with various enzymes and receptors within the body, leading to changes in cellular function

Biochemical Pathways

For instance, indole derivatives, which share some structural similarities, have been found to have diverse biological activities

Pharmacokinetics

The compound’s bioavailability, half-life, metabolism, and excretion patterns remain to be investigated .

Result of Action

Similar compounds have been known to induce various cellular responses, including changes in enzyme activity, receptor binding, and signal transduction

Action Environment

Factors such as temperature, pH, and the presence of other molecules could potentially affect the compound’s activity